Cas no 135991-95-6 (8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino3,2,1-jkcarbazole hydrochloride)
8-Cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride is a complex heterocyclic compound featuring a fused pyrazino-carbazole core with a cyclohexyl substituent. Its structural complexity and rigid polycyclic framework make it a valuable intermediate in pharmaceutical research, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. This compound's unique scaffold offers potential for selective receptor modulation, making it of interest in medicinal chemistry for exploring novel therapeutic agents. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship (SAR) studies in drug discovery pipelines.
135991-95-6 structure
Product Name:8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino3,2,1-jkcarbazole hydrochloride
CAS No:135991-95-6
MF:C20H27ClN2
MW:330.894784212112
MDL:MFCD00397678
CID:208050
PubChem ID:160019
Update Time:2025-06-09
8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino3,2,1-jkcarbazole hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazino[3,2,1-jk]carbazole,8-cyclohexyl-2,3,3a,4,5,6-hexahydro-, hydrochloride (1:1)
- 2,3,3A,4,5,6-HEXAHYDRO-8-CYCLOHEXYL-1H-PYRAZINO[3,2,1-J,K]CARBAZOLE MESYLATE
- 8-Cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride
- TETRINDOLE MESYLATE
- Tetrindole
- tetrindole hydrochloride
- 12-cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraene;hydrochloride
- tetrindole monohydrochloride
- 135991-95-6
- rac-8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride
- Tetrindol
- 12-cyclohexyl-1,4-diazatetracyclo[7.6.1.0^{5,16}.0^{10,15}]hexadeca-9(16),10(15),11,13-tetraene hydrochloride
- FT-0682676
- AKOS005111010
- DTXSID20929204
- 2,3,3a,4,5,6-hexahydro-8-cyclohexyl-1H-pyrazino(3,2,1-j,k)carbazole
- CHEBI:77789
- rac-8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazol-3-ium chloride
- Q27147379
- SCHEMBL9849090
- 1H-Pyrazino(3,21-jk)carbazole, 8-cyclohexyl-2,3,3a,4,5,6-hexahydro-, monohydrochloride
- tetrindole.HCl
- 8-Cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazolehydrochloride
- Tetrindole HCl
- 8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino3,2,1-jkcarbazole hydrochloride
-
- MDL： MFCD00397678
- Inchi： 1S/C20H26N2.ClH/c1-2-5-14(6-3-1)15-9-10-19-17(13-15)16-7-4-8-18-20(16)22(19)12-11-21-18;/h9-10,13-14,18,21H,1-8,11-12H2;1H
- InChI Key： NDSGWNVNYIVEKU-UHFFFAOYSA-N
- SMILES： Cl.N12CCNC3CCCC(C4C=C(C=CC1=4)C1CCCCC1)=C23
Computed Properties
- Exact Mass: 390.19800
- Monoisotopic Mass: 330.186
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 403
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: 496.4°Cat760mmHg
- Flash Point: 254°C
- PSA: 79.71000
- LogP: 5.58320
8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino3,2,1-jkcarbazole hydrochloride Security Information
- HazardClass：IRRITANT
8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino3,2,1-jkcarbazole hydrochloride Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino3,2,1-jkcarbazole hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058379-500mg |
8-Cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride |
135991-95-6 | 500mg |
3233CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058379-500mg |
8-Cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride |
135991-95-6 | 500mg |
3233.0CNY | 2021-07-13 | ||
| Chemenu | CM500553-1g |
8-Cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazolehydrochloride |
135991-95-6 | 95% | 1g |
$196 | 2022-06-13 | |
| Alichem | A099001886-5g |
8-Cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride |
135991-95-6 | 95% | 5g |
$760.77 | 2022-04-03 | |
| TRC | C991023-5mg |
8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride |
135991-95-6 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C991023-10mg |
8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride |
135991-95-6 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C991023-50mg |
8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole hydrochloride |
135991-95-6 | 50mg |
$ 115.00 | 2022-06-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-204340-10 mg |
Tetrindole mesylate, |
135991-95-6 | ≥99% | 10mg |
￥895.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-204340A-50 mg |
Tetrindole mesylate, |
135991-95-6 | ≥99% | 50mg |
￥3,354.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-204340-10mg |
Tetrindole mesylate, |
135991-95-6 | ≥99% | 10mg |
￥895.00 | 2023-09-05 |
8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino3,2,1-jkcarbazole hydrochloride Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
135991-95-6 (8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino3,2,1-jkcarbazole hydrochloride) Related Products
- 60762-57-4(1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
